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Compound of Interest

Compound Name: PU141

Cat. No.: B15583762

PU141 Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) regarding the solubility of PU141 and best practices for its use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving PU141?

Al: The recommended solvent for dissolving PU141 is Dimethyl Sulfoxide (DMSO).[1]
Q2: What is the known solubility of PU141 in DMSO?

A2: PU141 has a known solubility of 10 mM in DMSO.[1]

Q3: How should | prepare a stock solution of PU141?

A3: To prepare a stock solution, dissolve PU141 in high-purity DMSO to your desired
concentration, not exceeding 10 mM. For a detailed protocol, please refer to the "Experimental
Protocols" section below.

Q4: My PU141 is not dissolving in DMSO, what should | do?

A4: If you are experiencing issues with dissolving PU141 in DMSO, please refer to the
"Troubleshooting Guide" section for detailed steps to address this issue.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15583762?utm_src=pdf-interest
https://www.benchchem.com/product/b15583762?utm_src=pdf-body
https://www.benchchem.com/product/b15583762?utm_src=pdf-body
https://www.benchchem.com/product/b15583762?utm_src=pdf-body
https://www.probechem.com/products_PU-141.html
https://www.benchchem.com/product/b15583762?utm_src=pdf-body
https://www.benchchem.com/product/b15583762?utm_src=pdf-body
https://www.probechem.com/products_PU-141.html
https://www.benchchem.com/product/b15583762?utm_src=pdf-body
https://www.benchchem.com/product/b15583762?utm_src=pdf-body
https://www.benchchem.com/product/b15583762?utm_src=pdf-body
https://www.benchchem.com/product/b15583762?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Q5: How should | store PU141 as a solid and in solution?

A5: Proper storage is crucial to maintain the stability of PU141.

e Solid Powder: Store at -20°C for up to 12 months or at 4°C for up to 6 months.[1]

e In Solvent (DMSO): Store at -80°C for up to 6 months or at -20°C for up to 6 months.[1][2]
Q6: What is the mechanism of action of PU1417?

A6: PU141 is a potent and selective inhibitor of the histone acetyltransferases (HATs) CBP and
p300.[1] By inhibiting these enzymes, PU141 can reduce the acetylation of histone lysines,
which plays a role in regulating gene transcription.[1]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

PU141 does not fully dissolve
in DMSO.

1. The concentration is too
high. 2. The compound
requires gentle warming or
vortexing. 3. The quality of the
DMSO is poor.

1. Ensure your final
concentration does not exceed
10 mM. 2. Briefly vortex the
solution. You may also warm
the solution in a water bath at
37°C for a short period. Always
allow the solution to return to
room temperature before use.
3. Use anhydrous, high-purity
DMSO.

PU141 precipitates after

addition to aqueous media.

1. The final concentration of
PU141 in the aqueous buffer is
too high. 2. The final
concentration of DMSO in the
agueous buffer is too low to

maintain solubility.

1. Lower the final working
concentration of PU141.
Perform a concentration-
response curve to determine
the optimal concentration for
your experiment. 2. Ensure the
final DMSO concentration is
sufficient to keep PU141 in
solution, but low enough to not
affect your experimental
system (typically <0.5%). If
precipitation persists, consider
using a surfactant like Tween-
80 or Pluronic F-68 at a low
concentration (e.g., 0.01-0.1%)
in your final buffer, after
verifying its compatibility with

your assay.
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Inconsistent experimental

results.

1. Improper storage of the
stock solution leading to
degradation. 2. Multiple freeze-
thaw cycles of the stock

solution.

1. Store the DMSO stock
solution at -80°C in small
aliquots to minimize the
number of freeze-thaw cycles.
2. Prepare single-use aliquots
of your stock solution to avoid

repeated freezing and thawing.

Quantitative Data

Table 1: Physicochemical Properties of PU141

Property Value Reference

Molecular Weight 310.294 g/mol [1112]

Molecular Formula C14HoF3N20S [1][2]
Table 2: Solubility of PU141

Solvent Solubility Reference

DMSO 10 mM [1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM PU141 Stock Solution in DMSO

o Materials:

o PU141 solid powder

o Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

o Sterile microcentrifuge tubes

e Procedure:
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1. Calculate the required amount of PU141 and DMSO. For example, to prepare 1 mL of a
10 mM stock solution, you will need 0.3103 mg of PU141 (Molecular Weight: 310.294).

2. Weigh out the calculated amount of PU141 solid powder and place it in a sterile
microcentrifuge tube.

3. Add the calculated volume of DMSO to the tube.

4. Vortex the solution until the PU141 is completely dissolved. If necessary, gently warm the
solution in a 37°C water bath for a few minutes.

5. Once dissolved, allow the solution to return to room temperature.

6. For storage, aliquot the stock solution into smaller, single-use volumes and store at -80°C.
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Caption: Workflow for preparing a PU141 stock solution.
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Caption: Inhibition of p300/CBP by PU141.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15583762#pul4l-solubility-issues-and-best-solvent-
practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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